(2E)-1-(3-Chlorophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(3-chlorophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H13ClO2/c1-19-16-8-3-2-5-12(16)9-10-15(18)13-6-4-7-14(17)11-13/h2-11H,1H3/b10-9+
• InChI Key: KCOVOYSMVIXURZ-MDZDMXLPSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CC(=O)C2=CC(=CC=C2)Cl
• Isomeric SMILES: COC1=CC=CC=C1/C=C/C(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C16H13ClO2
• Molecular Weight: 272.72 g/mol

Description

(2E)-1-(3-Chlorophenyl)-3-(2-methoxyphenyl)prop-2-en-1-one, commonly known as Clomiphene, is a selective estrogen receptor modulator (SERM) that is widely used in scientific research. It is a non-steroidal compound that has been extensively studied for its ability to regulate ovulation in women and improve fertility.

Scientific Research Applications

Clomiphene has been extensively studied for its ability to regulate ovulation in women and improve fertility. It is also used in the treatment of male infertility, hypogonadism, and gynecomastia. In addition, Clomiphene has been studied for its potential to treat breast cancer, osteoporosis, and endometrial cancer.

Mechanism of Action

Clomiphene works by binding to estrogen receptors in the hypothalamus and pituitary gland, which leads to an increase in the secretion of follicle-stimulating hormone (FSH) and luteinizing hormone (LH). This, in turn, stimulates the production of ovarian follicles and ovulation.
Biochemical and Physiological Effects:
Clomiphene has both estrogenic and anti-estrogenic effects, depending on the tissue it is acting on. In the hypothalamus and pituitary gland, Clomiphene acts as an anti-estrogen, which leads to an increase in FSH and LH secretion. In the ovaries, Clomiphene acts as an estrogen, which stimulates the production of follicles and ovulation.

Advantages and Limitations for Lab Experiments

One of the advantages of using Clomiphene in lab experiments is its ability to induce ovulation in animals, which allows for the study of reproductive biology and fertility. However, Clomiphene has a short half-life and is rapidly metabolized, which can make it difficult to maintain consistent levels in the blood. In addition, Clomiphene has been shown to have variable effects on different tissues, which can complicate data interpretation.

Future Directions

There are several areas of future research for Clomiphene. One area is the study of its potential to treat breast cancer and other estrogen-dependent cancers. Another area is the development of new (2E)-1-(3-Chlorophenyl)-3-(2-methoxyphenyl)prop-2-en-1-ones that have improved tissue selectivity and fewer side effects. Finally, there is a need for more research on the long-term effects of Clomiphene on fertility and reproductive health.